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Compound of Interest

Compound Name: Procyanidin B3

Cat. No.: B1679152

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Procyanidin B3, a polyphenol flavonoid dimer with diverse
biological activities. Adherence to these procedures is critical to mitigate risks and ensure the
integrity of your research.

Procyanidin B3 is classified as a hazardous substance that can cause skin irritation, serious
eye irritation, and respiratory irritation.[1][2] Therefore, stringent safety protocols must be
followed during its handling, storage, and disposal.

Personal Protective Equipment (PPE)

When handling Procyanidin B3, a comprehensive suite of personal protective equipment is
mandatory to prevent exposure. The following table summarizes the required PPE.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Glasses with Side
Shields or Goggles

Must be worn at all times to

prevent eye contact.[1]

Face Shield

Recommended when there is

a risk of splashing.

Hand Protection

Chemical-Resistant Gloves

Impermeable gloves, such as
nitrile or neoprene, are

required.[1]

Body Protection

Laboratory Coat

A standard lab coat should be

worn to protect street clothing.

Protective Clothing

Consider additional protection

for larger quantities.

Respiratory Protection

Dust Mask or Respirator

Use in a well-ventilated area. If
dust formation is likely, a
respirator is necessary to avoid

inhalation.[1]

Hazard Classification and Precautionary Statements

Understanding the specific hazards associated with Procyanidin B3 is crucial for safe

handling. The substance is classified under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS).

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
) ) o H315: Causes skin irritation[1]

Skin Corrosion/Irritation Category 2 2]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

[rritation irritation[1][2]

Specific Target Organ Toxicity, H335: May cause respiratory

Category 3

Single Exposure

irritation[1][2]
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In addition to these classifications, a series of precautionary statements guide the user on how
to prevent and respond to exposure. These include avoiding breathing dust, washing hands
thoroughly after handling, and wearing appropriate protective gear.[1]

Handling and Storage Workflow

Proper handling and storage are critical to maintaining the stability of Procyanidin B3 and
ensuring a safe laboratory environment. The following diagram outlines the recommended
workflow from receiving the compound to its final disposal.

Click to download full resolution via product page

Figure 1. Workflow for the safe handling and disposal of Procyanidin B3.

Operational and Disposal Plans

Receiving and Storage: Upon receipt, Procyanidin B3 should be stored in a tightly sealed
container in a cool, well-ventilated area, protected from light and air. The recommended
storage temperature is -20°C for long-term stability.[1][3]

Handling and Preparation for Use:

Always handle Procyanidin B3 in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.[1]

Avoid the formation of dust and aerosols.[1]

Before handling, ensure all necessary PPE is correctly donned.

When weighing, use an analytical balance within a ventilated enclosure if possible.
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» For creating solutions, add the solid to the solvent slowly to avoid splashing. Procyanidin
B3 is soluble in DMSO and methanol.

Accidental Release Measures: In case of a spill, evacuate the area and ensure adequate
ventilation.[1] Use full personal protective equipment.[1] Absorb spills with an inert material and
decontaminate the area.[1]

Disposal Plan: Dispose of Procyanidin B3 and any contaminated materials in accordance with
all applicable federal, state, and local environmental regulations. Do not allow the product to
enter drains or water courses.[1] Contaminated surfaces and equipment should be
decontaminated by scrubbing with alcohol.[1]

Experimental Protocols

Specific experimental protocols for the use of Procyanidin B3 will vary depending on the
research application. The information provided in safety data sheets does not include detailed
experimental methodologies. Researchers should consult the primary scientific literature and
their institution's standard operating procedures for detailed protocols relevant to their specific
experiments. The general safety and handling procedures outlined in this document must be
integrated into any specific experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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